Cas no 111140-98-8 (Propanoic acid, 3-(2-chloro-5-methoxyphenoxy)-)

• Product Name: Propanoic acid, 3-(2-chloro-5-methoxyphenoxy)-
• CAS No: 111140-98-8
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 1196616
• Update Time: 2024-08-02

Propanoic acid, 3-(2-chloro-5-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2-chloro-5-methoxyphenoxy)-

• Inchi： 1S/C10H11ClO4/c1-14-7-2-3-8(11)9(6-7)15-5-4-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： HAZBTYAGVMDBJR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC(OC)=CC=C1Cl

Computed Properties

• Exact Mass: 230.03463

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Melting Point: 105-106.5 °C(Solv: cyclohexane (110-82-7))
• Boiling Point: 350.5±27.0 °C(Predicted)
• PSA: 55.76
• pka: 4.16±0.10(Predicted)